Cas no 219477-26-6 (Methyl 8-methoxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate)

Methyl 8-methoxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate is a heterocyclic compound featuring a benzoxazine core with a methoxy substituent and an ester functional group. Its structure combines a fused oxazine ring with a ketone moiety, making it a versatile intermediate in organic synthesis. The compound is particularly useful in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The methoxy and ester groups enhance its reactivity, enabling further derivatization. Its stability under standard conditions and well-defined crystalline properties facilitate handling and purification. This compound is valued for its role in developing novel heterocyclic frameworks with potential applications in medicinal chemistry.

Methyl 8-methoxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate structure

219477-26-6 structure

Product Name:Methyl 8-methoxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate

CAS No:219477-26-6

MF:C₁₁H₁₁NO₅

MW:237.208743333817

MDL:MFCD14584786

CID:1076756

PubChem ID:10752339

Update Time:2025-11-04

Methyl 8-methoxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 8-methoxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate
- methyl 8-methoxy-3-oxo-4H-1,4-benzoxazine-6-carboxylate
- AE-0068
- AG-L-57563
- CTK6I9664
- methyl 8-methoxy-3-oxo-2,4-dihydro-1,4-benzoxazine-6-carboxylate
- MolPort-009-195-560
- RP13615
- SBB098763
- 219477-26-6
- Methyl8-methoxy-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carboxylate
- DTXSID50444410
- AKOS005071788
- CS-0333585
- Methyl 8-methoxy-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carboxylate
- MFCD14584786
- MDL： MFCD14584786
- Inchi： 1S/C11H11NO5/c1-15-8-4-6(11(14)16-2)3-7-10(8)17-5-9(13)12-7/h3-4H,5H2,1-2H3,(H,12,13)
- InChI Key： FNBPKBFMTQVPII-UHFFFAOYSA-N
- SMILES： O1CC(NC2C=C(C(=O)OC)C=C(C1=2)OC)=O

Computed Properties

Exact Mass: 237.06372245g/mol
Monoisotopic Mass: 237.06372245g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 319
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 73.9Å²

Methyl 8-methoxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB269107-500 mg	Methyl 8-methoxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate, 95%; .	219477-26-6	95%	500mg	€397.80	2023-04-26
abcr	AB269107-1 g	Methyl 8-methoxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate, 95%; .	219477-26-6	95%	1g	€587.80	2023-04-26
Chemenu	CM514893-1g	Methyl 8-methoxy-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carboxylate	219477-26-6	95%	1g	$***	2023-03-30
abcr	AB269107-500mg	Methyl 8-methoxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate, 95%; .	219477-26-6	95%	500mg	€397.80	2025-02-15
abcr	AB269107-1g	Methyl 8-methoxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate, 95%; .	219477-26-6	95%	1g	€587.80	2025-02-15
A2B Chem LLC	AI85271-1mg	Methyl 8-methoxy-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carboxylate	219477-26-6	>97%	1mg	$202.00	2024-01-01
A2B Chem LLC	AI85271-5mg	Methyl 8-methoxy-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carboxylate	219477-26-6	>97%	5mg	$215.00	2024-01-01
A2B Chem LLC	AI85271-10mg	Methyl 8-methoxy-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carboxylate	219477-26-6	>97%	10mg	$241.00	2024-01-01
A2B Chem LLC	AI85271-500mg	Methyl 8-methoxy-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carboxylate	219477-26-6	>97%	500mg	$471.00	2024-01-01
A2B Chem LLC	AI85271-1g	Methyl 8-methoxy-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carboxylate	219477-26-6	>97%	1g	$646.00	2024-01-01